Cas no 129260-79-3 (Loteprednol)

• Product Name: Loteprednol
• CAS No: 129260-79-3
• MF: C₂₁H₂₇ClO₅
• MW: 394.889086008072
• MDL: MFCD09837665
• CID: 63982
• PubChem ID: 9865442
• Update Time: 2025-04-18

Loteprednol Chemical and Physical Properties

Names and Identifiers

• Loteprednol
• 17a-Hydroxy-11b-hydroxy-3-oxoandrosta-1,4-diene-17-carboxylic acid chloromethyl ester
• CHEBI:50848
• Loteprednol (INN)
• Loteprednol [INN:BAN]
• Loteprednolum
• SureCN3826
• UNII-Z8CBU6KR16
• Z8CBU6KR16
• Loteprednol-D5
• Loteprednol base
• EN300-19634418
• LOTEPREDNOL [WHO-DD]
• chloromethyl 11beta,17alpha-dihydroxy-3-oxoandrosta-1,4-diene-17beta-carboxylate
• chloromethyl (1S,2R,10S,11S,14R,15S,17S)-14,17-dihydroxy-2,15-dimethyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-diene-14-carboxylate
• DB00873
• DTXSID10156128
• chloromethyl (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-17-carboxylate
• D08147
• LOTEPREDNOL [VANDF]
• AKOS015840095
• SCHEMBL3826
• LOTEPREDNOL [INN]
• S01BA14
• Androsta-1,4-diene-17-carboxylic acid, 11,17-dihydroxy-3-oxo-, chloromethyl ester, (11beta,17alpha)-
• 129260-79-3
• DTXCID0078619
• chloromethyl (1R,3aS,3bS,9aR,9bS,10S,11aS)-1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylate
• chloromethyl (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carboxylate
• Loteprednol Etabonate
• 1ST165288
• CS-0019872
• HY-A0288

• MDL： MFCD09837665
• Inchi： 1S/C21H27ClO5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,18(25)27-11-22)20(15,2)10-16(24)17(14)19/h5,7,9,14-17,24,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,17+,19-,20-,21-/m0/s1
• InChI Key： YPZVAYHNBBHPTO-MXRBDKCISA-N
• SMILES： ClCOC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O

Computed Properties

• Exact Mass: 394.15481
• Monoisotopic Mass: 394.154702
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 600.1±55.0 °C at 760 mmHg
• Flash Point: 316.7±31.5 °C
• Refractive Index: 1.598
• PSA: 83.83
• LogP: 2.73570
• Vapor Pressure: No data available

Loteprednol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds